N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(ethylsulfonyl)-N-(pyridin-2-ylmethyl)benzamide

• IUPAC Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-ethylsulfonyl-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C23H20ClN3O3S2/c1-3-32(29,30)19-10-5-4-9-17(19)22(28)27(14-16-8-6-7-13-25-16)23-26-20-15(2)11-12-18(24)21(20)31-23/h4-13H,3,14H2,1-2H3
• InChI Key: KHOSTZNZLYZRDU-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC=C1C(=O)N(CC2=CC=CC=N2)C3=NC4=C(C=CC(=C4S3)Cl)C
• Molecular Formula: C23H20ClN3O3S2
• Molecular Weight: 486.0 g/mol

Description

N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(ethylsulfonyl)-N-(pyridin-2-ylmethyl)benzamide is a useful research compound. Its molecular formula is C23H20ClN3O3S2 and its molecular weight is 486. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Synthesis Techniques and Intermediate Compounds

Research has demonstrated methods for synthesizing key intermediate compounds related to N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(ethylsulfonyl)-N-(pyridin-2-ylmethyl)benzamide, indicating its potential as a scaffold for further chemical modification. For instance, one study discusses the synthesis of 3-Chloro-6-methyl-dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-dioxide, highlighting optimization of conditions for condensation, methylation, hydrogenolysis, and cyclization reactions, which could be pertinent to the synthesis of related benzamide derivatives (Z. Xiu-lan, 2009).

Computational Studies and Molecular Docking

Computational calculations and molecular docking studies have provided insights into the reactivity and potential biological activity of sulfonamide derivatives, including aminothiazole, aminooxazole, and related compounds. Such studies could be relevant for understanding the interactions of N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(ethylsulfonyl)-N-(pyridin-2-ylmethyl)benzamide with biological targets (Asmaa M. Fahim & Eman H. I. Ismael, 2021).

Biological and Pharmacological Screening

Anticancer Activity

A study on Co(II) complexes of related sulfonamide derivatives has shed light on their structure and demonstrated potential in vitro cytotoxicity against human breast cancer cell lines. This suggests that N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(ethylsulfonyl)-N-(pyridin-2-ylmethyl)benzamide and its analogs might exhibit similar biological activities, warranting further investigation into their anticancer properties (Gomathi Vellaiswamy & S. Ramaswamy, 2017).

Antimicrobial and Antioxidant Activities

The synthesis and evaluation of novel benzothiazole derivatives, including ethyl 2-methyl-4-(pyridin-2-yl)-4H-benzo[4,5]thiazolo[3,2-a]pyrimidine-3-carboxylate, have highlighted their antibacterial, antioxidant, and antitubercular activities against Mycobacterium tuberculosis H37RV. Such studies point towards the potential of N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(ethylsulfonyl)-N-(pyridin-2-ylmethyl)benzamide derivatives in treating infectious diseases and reducing oxidative stress (Manoj N. Bhoi et al., 2016).